Cas no 127372-85-4 (2-(Bromomethyl)-5-chloronaphthalene)

• Product Name: 2-(Bromomethyl)-5-chloronaphthalene
• CAS No: 127372-85-4
• MF: C₁₁H₈BrCl
• MW: 255.538221359253
• CID: 4936353
• Update Time: 2025-11-05

2-(Bromomethyl)-5-chloronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloronaphthalene

• Inchi： 1S/C11H8BrCl/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h1-6H,7H2
• InChI Key： HAFROCMSCGYQTI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C(=CC=CC=2C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2-(Bromomethyl)-5-chloronaphthalene

2-(Bromomethyl)-5-chloronaphthalene (CAS No. 127372-85-4): An Overview of Its Properties, Applications, and Recent Research

2-(Bromomethyl)-5-chloronaphthalene (CAS No. 127372-85-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its bromomethyl and chloronaphthalene moieties, offers a range of chemical functionalities that make it an attractive building block for various applications.

The molecular formula of 2-(Bromomethyl)-5-chloronaphthalene is C₁₁H₈BrCl, and its molecular weight is approximately 260.54 g/mol. The compound's structure consists of a naphthalene ring substituted with a bromomethyl group at the 2-position and a chlorine atom at the 5-position. This arrangement provides a combination of aromatic stability and reactive functional groups, making it a valuable intermediate in synthetic chemistry.

In terms of physical properties, 2-(Bromomethyl)-5-chloronaphthalene is typically a solid at room temperature with a melting point ranging from 60 to 63°C. It is insoluble in water but exhibits good solubility in common organic solvents such as dichloromethane, toluene, and ethanol. These solubility characteristics facilitate its use in various chemical reactions and processes.

The synthetic versatility of 2-(Bromomethyl)-5-chloronaphthalene has been extensively explored in recent years. One notable application is in the synthesis of complex organic molecules and pharmaceutical intermediates. The bromomethyl group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution, cross-coupling reactions, and organometallic reactions. These transformations enable the synthesis of a wide range of derivatives with diverse biological activities.

In the field of medicinal chemistry, 2-(Bromomethyl)-5-chloronaphthalene has shown promise as a starting material for the development of novel therapeutic agents. For instance, recent studies have demonstrated its utility in the synthesis of potential anticancer agents. One study published in the Journal of Medicinal Chemistry reported the synthesis of a series of naphthalene-based compounds derived from 2-(Bromomethyl)-5-chloronaphthalene, which exhibited significant cytotoxic activity against various cancer cell lines. The bromomethyl group was found to play a crucial role in enhancing the biological activity and selectivity of these compounds.

Beyond medicinal applications, 2-(Bromomethyl)-5-chloronaphthalene has also found use in materials science. Its aromatic structure and reactive functional groups make it suitable for the preparation of functional polymers and materials with unique properties. For example, researchers have utilized this compound to synthesize conjugated polymers with tunable electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact and safety profile of 2-(Bromomethyl)-5-chloronaphthalene are important considerations for its industrial use. While detailed toxicological data may be limited, it is generally handled under standard laboratory safety protocols to minimize exposure risks. Proper storage conditions, such as keeping it away from moisture and heat sources, are recommended to maintain its stability and purity.

In conclusion, 2-(Bromomethyl)-5-chloronaphthalene (CAS No. 127372-85-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure provides a foundation for the synthesis of complex molecules with diverse functionalities, making it an essential building block in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in these fields.